molecular formula C11H7ClN4 B8765392 6-chloro-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine

6-chloro-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine

Cat. No.: B8765392
M. Wt: 230.65 g/mol
InChI Key: ZRORCSUKQUVXSG-UHFFFAOYSA-N
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Description

6-chloro-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine is a useful research compound. Its molecular formula is C11H7ClN4 and its molecular weight is 230.65 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H7ClN4

Molecular Weight

230.65 g/mol

IUPAC Name

6-chloro-1-phenylpyrazolo[3,4-d]pyrimidine

InChI

InChI=1S/C11H7ClN4/c12-11-13-6-8-7-14-16(10(8)15-11)9-4-2-1-3-5-9/h1-7H

InChI Key

ZRORCSUKQUVXSG-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)N2C3=NC(=NC=C3C=N2)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A suspension of 6-chloro-1H-pyrazolo[3,4-d]pyrimidine (100 mg, 0.65 mmol), benzene boronic acid (1.5 eq), copper acetate (2 eq) and pyridine (2 eq) in dichloromethane (2 mL) was heated in the microwave at 80° C. for 15 min. After cooling to rt, the mixture was filtered and the resulting filtrate concentrated to give 6-chloro-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine as a green oil (138 mg, 92%) which was used without further purification in the next step.
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100 mg
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2 mL
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